
Proper Disposal of HAMNO: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HAMNO

Cat. No.: B1663268 Get Quote

Providing critical safety and logistical information for the responsible handling and disposal of

HAMNO is paramount for ensuring a safe laboratory environment and minimizing

environmental impact. This document outlines the essential procedures for the proper disposal

of HAMNO, a novel protein interaction inhibitor of replication protein A (RPA), intended for

researchers, scientists, and drug development professionals. Adherence to these guidelines is

crucial due to the compound's potential environmental hazards.

Key Properties of HAMNO
A summary of the known quantitative data for HAMNO is presented below. This information is

critical for understanding its behavior and ensuring safe handling.

Property Value Source

Molecular Formula C₁₇H₁₃NO₂

Molecular Weight 263.29 g/mol

CAS Number 138736-73-9

Solubility in DMSO 53 mg/mL (201.29 mM)

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Storage Temperature -20°C
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Hazard Profile
HAMNO is classified with the following hazard statements:

H317: May cause an allergic skin reaction.

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.

Given its high toxicity to aquatic organisms, under no circumstances should HAMNO or its

solutions be disposed of down the sink. All waste containing HAMNO must be treated as

hazardous waste.

Experimental Protocols for Disposal
The proper disposal of HAMNO depends on whether it is in a liquid or solid form. The following

are detailed methodologies for handling each type of waste.

Disposal of Liquid HAMNO Waste (DMSO Solutions)
HAMNO is frequently dissolved in dimethyl sulfoxide (DMSO) for experimental use. The entire

mixture is classified as hazardous waste.

Procedure:

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including chemical-resistant gloves (butyl rubber is recommended for DMSO), a lab

coat, and safety goggles.

Waste Collection:

Use a designated, compatible, and clearly labeled hazardous waste container for all liquid

waste containing HAMNO and DMSO.

The container must be sealed to prevent evaporation and spills.

Labeling:
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The waste container must be clearly labeled with the full names of all chemical

constituents, including "HAMNO" and "Dimethyl Sulfoxide," along with their approximate

percentages.

Attach a hazardous waste tag as required by your institution's Environmental Health &

Safety (EHS) department.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from incompatible materials.

Disposal:

Arrange for a chemical waste pickup through your institution's EHS department or a

licensed hazardous waste disposal contractor.

Disposal of Solid HAMNO Waste
This category includes items such as contaminated gloves, pipette tips, vials, and lab paper.

Procedure:

PPE: Wear appropriate PPE as described for liquid waste handling.

Waste Collection:

Collect all solid waste contaminated with HAMNO in a designated, sealable plastic bag or

a puncture-proof container for sharps.

Labeling:

Clearly label the bag or container as "Solid Waste Contaminated with HAMNO and

DMSO."

Storage:

Store the sealed container in the designated hazardous waste accumulation area.
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Disposal:

Dispose of the contaminated solid waste through your institution's hazardous waste

management program.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

HAMNO waste.
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Start: HAMNO Waste Generation

Liquid Waste Solid Waste

Final Disposal

Identify HAMNO Waste Stream

Liquid HAMNO Waste
(e.g., in DMSO)

Solid HAMNO Waste
(e.g., gloves, tips)

Collect in a designated,
sealed, and compatible

hazardous waste container.

Label with all chemical
constituents and percentages.

Store in a designated
hazardous waste

accumulation area.

Collect in a designated,
sealed solid waste container

or bag.

Label as 'HAMNO-Contaminated
Solid Waste'.

Arrange for disposal through
EHS or a licensed waste contractor.
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[https://www.benchchem.com/product/b1663268#hamno-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1663268#hamno-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

